Cas no 2227976-57-8 ((1R)-1-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-amine)

• Product Name: (1R)-1-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-amine
• CAS No: 2227976-57-8
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 6052404
• PubChem ID: 132887945
• Update Time: 2025-11-05

(1R)-1-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-amine
• EN300-1987560
• 2227976-57-8

• Inchi： 1S/C7H15NO2/c1-5(8)6-4-9-7(2,3)10-6/h5-6H,4,8H2,1-3H3/t5-,6?/m1/s1
• InChI Key： IGVMHZDCIZWZGY-LWOQYNTDSA-N
• SMILES： O1C(C)(C)OCC1[C@@H](C)N

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 44.5Ų

Additional information on (1R)-1-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-amine

Research Brief on (1R)-1-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-amine (CAS: 2227976-57-8): Recent Advances and Applications

The compound (1R)-1-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-amine (CAS: 2227976-57-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its dioxolane-protected diol moiety, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of antiviral and anticancer agents. Recent studies have explored its utility in asymmetric synthesis, highlighting its role in the construction of complex molecular architectures with high enantioselectivity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of (1R)-1-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-amine as a key building block in the synthesis of novel protease inhibitors targeting SARS-CoV-2. The researchers employed a multi-step synthetic route, leveraging the compound's chiral center to achieve high stereochemical control in the final product. The resulting inhibitors exhibited potent activity against the viral main protease (M^pro), with IC₅₀ values in the nanomolar range. This work underscores the compound's potential in addressing emerging infectious diseases.

In addition to its antiviral applications, (1R)-1-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-amine has been investigated in oncology research. A recent preprint on bioRxiv detailed its incorporation into a series of small-molecule kinase inhibitors designed to target aberrant signaling pathways in non-small cell lung cancer (NSCLC). The study reported that derivatives of this amine exhibited selective inhibition of EGFR T790M mutants, a common resistance mechanism in NSCLC patients. Structural analysis revealed that the dioxolane ring contributed to enhanced binding affinity by forming critical hydrogen bonds with the kinase domain.

From a methodological perspective, advances in the scalable synthesis of (1R)-1-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-amine have been reported. A 2024 Organic Process Research & Development paper described an improved catalytic asymmetric reductive amination protocol, achieving the compound in >99% enantiomeric excess (ee) and 85% overall yield. This development addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications. The optimized process employs a commercially available ruthenium catalyst and operates under mild reaction conditions, demonstrating both economic and environmental benefits.

Looking forward, the unique structural features of (1R)-1-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-amine continue to inspire innovative applications. Computational studies predict its potential in designing next-generation G protein-coupled receptor (GPCR) modulators, particularly for neurological targets. As research progresses, this compound is poised to play an increasingly important role in drug discovery, bridging chemical synthesis with biological activity in the pursuit of novel therapeutics.